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Compound of Interest

Compound Name: ATTO 390

Cat. No.: B12058962

Get Quote

For researchers, scientists, and drug development professionals, the accurate characterization

of fluorescently labeled biomolecules is paramount for reliable and reproducible results. This

guide provides a comprehensive comparison of ATTO 390 with two common alternatives,

Alexa Fluor 350 and DyLight 350, focusing on the spectroscopic validation of their protein

conjugates.

Spectroscopic Properties: A Head-to-Head Comparison
The selection of a fluorescent dye is a critical step in the design of any fluorescence-based

assay. The ideal fluorophore should exhibit high brightness, photostability, and a favorable

spectral profile for the available instrumentation. ATTO 390, a coumarin-based dye, is known

for its high fluorescence quantum yield and large Stokes shift.[1][2] Alexa Fluor 350 and

DyLight 350 are also widely used blue-fluorescent dyes.[3][4] Below is a summary of their key

spectroscopic properties.
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Property ATTO 390 Alexa Fluor 350 DyLight 350

Excitation Maximum

(λex)
390 nm[1] 346 nm[5] 353 nm[6]

Emission Maximum

(λem)
479 nm[1] 442 nm[5] 432 nm[6]

Molar Extinction

Coefficient (ε)
24,000 cm⁻¹M⁻¹[1] 19,000 cm⁻¹M⁻¹[5] 15,000 cm⁻¹M⁻¹[6]

Quantum Yield (Φ) 0.90[1] 0.24[7]

High (specific value

not readily available)

[8]

Correction Factor

(CF₂₈₀)
0.08[9] ~0.3 (value can vary) 0.144[10][11]

Brightness (ε x Φ) 21,600 4,560 -

Note: Brightness is a calculated value (Molar Extinction Coefficient x Quantum Yield) and

serves as a theoretical measure of fluorescence intensity.

ATTO dyes are noted for their rigidity, which contributes to their high fluorescence quantum

yields and photostability.[2] While direct quantitative comparisons of the photostability of these

three specific dye conjugates are not readily available in published literature, the general

characteristics of the dye families suggest that ATTO and Alexa Fluor dyes are robust choices

for imaging applications.[12][13] DyLight dyes are also promoted as having high fluorescence

intensity and photostability.[14]

Experimental Protocols
Determination of Degree of Labeling (DOL) by UV-Vis
Spectroscopy
The Degree of Labeling (DOL), or the molar ratio of dye to protein, is a critical parameter for

ensuring the quality and consistency of fluorescent conjugates. An optimal DOL maximizes the

fluorescent signal without causing self-quenching or compromising the biological activity of the
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protein. The following protocol outlines the spectrophotometric method for determining the

DOL.

Materials:

Purified fluorescently labeled protein conjugate

Spectrophotometer (UV-Vis)

Quartz cuvettes

Buffer used for purification (e.g., PBS)

Procedure:

Purification of the Conjugate: It is essential to remove all non-conjugated dye from the

labeled protein. This is typically achieved through size-exclusion chromatography (e.g., a

desalting column) or dialysis.

Spectrophotometric Measurement:

Measure the absorbance of the purified conjugate solution at 280 nm (A₂₈₀), which is the

typical absorbance maximum for proteins.

Measure the absorbance of the conjugate solution at the specific maximum absorption

wavelength (λmax) of the dye (see table above for values).

Calculation:

Protein Concentration: The absorbance of the dye at 280 nm will interfere with the protein

absorbance reading. A correction factor (CF₂₈₀) is used to account for this. The CF₂₈₀ is

the ratio of the dye's absorbance at 280 nm to its absorbance at its λmax.

Protein Concentration (M) = [A₂₈₀ - (A_max × CF₂₈₀)] / ε_protein

where:

A₂₈₀ = Absorbance of the conjugate at 280 nm
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A_max = Absorbance of the conjugate at the dye's λmax

CF₂₈₀ = Correction factor of the dye at 280 nm

ε_protein = Molar extinction coefficient of the protein (e.g., for IgG, ε ≈ 210,000

M⁻¹cm⁻¹)

Dye Concentration:

Dye Concentration (M) = A_max / ε_dye

where:

A_max = Absorbance of the conjugate at the dye's λmax

ε_dye = Molar extinction coefficient of the dye

Degree of Labeling (DOL):

DOL = Dye Concentration (M) / Protein Concentration (M)

Visualizing Workflows and Concepts
To aid in the understanding of the experimental and decision-making processes, the following

diagrams have been generated using Graphviz.
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Sample Preparation

Spectroscopic Measurement

Data Analysis
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Experimental workflow for determining the Degree of Labeling (DOL).
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Selection Criteria
Dye Candidates

Decision

Brightness
(High ε and Φ)

Optimal Dye SelectionPrimary Factor

Photostability

Large Stokes Shift

Spectral Compatibility
(with instrument) Mandatory

ATTO 390

Alexa Fluor 350

DyLight 350

Click to download full resolution via product page

Logical relationship for selecting a suitable fluorescent dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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